Cas no 461-05-2 ((±)-Carnitine chloride)

• Product name: (±)-Carnitine chloride
• CAS No: 461-05-2
• MF: C₇H₁₆ClNO₃
• MW: 197.659841537476
• MDL: MFCD00011904
• CID: 37564
• PubChem ID: 24893161

(±)-Carnitine chloride Chemical and Physical Properties

Names and Identifiers

• DL-Carnitine hydrochloride
• 3-Hydroxy-4-(trimethylammonio)butanoate hydrochloride
• DL-Bicarnesine Hydrochloride
• N-(3-carboxy-2-hydroxypropyl)-N,N,N-trimethylammonium chloride
• DL-Carnitine HCl
• 3-Carboxy-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride
• CARNITINE CHLORIDE, DL-(RG)
• D,L-Carnitine Chloride
• 3-Hydroxy-4-(trimethylammonio)butyrate Hydrochloride
• Bicarnesine
• DL-Carnitine hydrochloride(CH3)+3ＮCH2CH(OH)CH2COO·HCl
• DL-γ-AMino-β-hydroxybutyric acid triMethylbetaine hydrochloride
• DL-γ-TriMethyl-β-hydroxybutyrobetaine hydrochloride
• Vitamin BT Hydrochloride
• β-Hydroxy-γ-(trimethylammonio)butyrate hydrochloride
• (±)-Carnitine chloride
• Carnitine hydrochloride
• L-Carnitine hydrochloride
• d,l-Carnitine hydrochloride
• dl-carnitine chloride
• AK163426
• L-Carnitine chloride
• DSSTox_RID_81172
• DSSTox_CID_25850
• DSSTox_GSID_45850
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, chloride
• CARNITINE (dl) HYDROCHLORIDE
• C7H16ClNO3
• (R)-Carnitine (hydrochloride)
• (S)-Carnitine (hydrochloride)
• Tox21_111339
• (+/-)-Carnitine (chloride)
• Carnitine chloride [JAN]
• Entomin (TN)
• NSC757390
• ()-Carnitine (chloride)
• (+-)-Carnitine hydrochloride
• Q27277694
• (+/-)-Carnitine hydrochloride, purum, >=99.0% (AT)
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, chloride (1:1)
• MFCD00011904
• ( inverted exclamation markA)-Carnitine (chloride)
• Carnitine chloride (JAN)
• D03273
• 461-06-3
• Monocamin
• HMS2231O13
• HMS3372B07
• 461-05-2
• UNII-F64264D63N
• 56-99-5
• FT-0637339
• AKOS015892785
• EINECS 200-305-0
• FT-0649032
• HMS1921K21
• beta-Hydroxy-gamma-(trimethylammonio)butyrate hydrochloride
• HMS3370L12
• FS-4067
• ??-Hydroxy-??-(trimethylammonio)butyrate hydrochloride
• gastric and pancreatic secretion stimulant
• EINECS 207-309-1
• SY018254
• SMR000875216
• CS-6453
• s2293
• Carnitine DL- hydrochloride
• Carnitine DL- HCl
• SCHEMBL357561
• HMS3651A18
• HY-B1453
• MLS001332614
• NCGC00094816-02
• AMMONIUM, (3-CARBOXY-2-HYDROXYPROPYL)TRIMETHYL-, CHLORIDE
• (3-carboxy-2-hydroxypropyl)-trimethylazanium;chloride
• (+/-)-Carnitine chloride
• CHEMBL1439419
• Pharmakon1600-01500624
• FT-0627741
• HMS501H12
• SPECTRUM1500624
• FT-0625450
• ( inverted exclamation markA)-Carnitine chloride
• carnitinhydrochlorid
• (3-Carboxy-2-hydroxypropyl)trimethylammonium chloride
• (+/-)-Carnitine hydrochloride, >=98% (TLC)
• CCG-213758
• Carnitine chloride
• L-CARNITINEHYDROCHLORIDE
• (+/-)-Carnitine hydrochloride
• SW220285-1
• (??)-Carnitine chloride
• F64264D63N
• NCGC00094816-01
• DB-051353
• butanoic acid, 3-hydroxy-4-trimethylammonio-, chloride-
• ( inverted exclamation markA)-Carnitine hydrochloride
• Carnitine DL-hydrochloride
• CARNITINE HYDROCHLORIDE [WHO-DD]
• GAMMA-TRIMETHYL-BETA-HYDROXYBUTYROBETAINE HYDROCHLORIDE
• CARNITINE HYDROCHLORIDE [MI]
• DTXCID6025850
• FC00920
• Entomin
• 200-305-0
• Carnitine DL-HCl
• 207-309-1
• DL-(3-CARBOXY-2-HYDROXYPROPYL)TRIMETHYLAMMONIUM HYDROXIDE INNER SALT HYDROCHLORIDE
• .GAMMA.-TRIMETHYL-.BETA.-HYDROXYBUTYROBETAINE HYDROCHLORIDE
• (+/-)-Carnitine hydrochloride;3-Hydroxy-4-(trimethylammonio)butyrate hydrochloride;Vitamin BT Hydrochloride

• MDL： MFCD00011904
• Inchi： 1S/C7H15NO3.ClH/c1-8(2,3)5-6(9)4-7(10)11;/h6,9H,4-5H2,1-3H3;1H
• InChI Key： JXXCENBLGFBQJM-UHFFFAOYSA-N
• SMILES： Cl[H].O([H])C([H])(C([H])([H])C(=O)[O-])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 4163212

Computed Properties

• Exact Mass: 197.08200
• Monoisotopic Mass: 197.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• Color/Form: Not determined
• Melting Point: 190-205 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 1.8-2.5 (100g/l, H2O)
• Water Partition Coefficient: dissolution
• PSA: 57.53000
• LogP: -3.46780
• Sensitiveness: Hygroscopic
• Specific Rotation: -1° to +1° (20°C, 589 nm) (c=1, H2O)
• Merck: 1849
• Solubility: dissolve in water

(±)-Carnitine chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：BP2979140
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

(±)-Carnitine chloride Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Carnitines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Carnitines

Additional information on (±)-Carnitine chloride

Comprehensive Overview of (±)-Carnitine chloride (CAS No. 461-05-2)

(±)-Carnitine chloride, with the Chemical Abstracts Service (CAS) number 461-05-2, is a versatile compound that plays a crucial role in various biological processes. This compound is a salt form of carnitine, an essential molecule involved in the metabolism of fatty acids and energy production within cells. The chloride salt form enhances its solubility and stability, making it a preferred choice for both research and pharmaceutical applications.

(±)-Carnitine chloride is a chiral molecule, meaning it exists in two enantiomeric forms: L-carnitine and D-carnitine. The (±) designation indicates a racemic mixture, containing equal amounts of both enantiomers. L-carnitine is the biologically active form found naturally in the human body, while D-carnitine is less active and can even inhibit the function of L-carnitine. This characteristic makes (±)-Carnitine chloride particularly useful for studying the effects of carnitine in various biological systems.

In the context of metabolic disorders, (±)-Carnitine chloride has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role in improving mitochondrial function and reducing oxidative stress, which are critical factors in conditions such as fatty acid oxidation disorders and cardiovascular diseases. A study published in the Journal of Clinical Investigation demonstrated that supplementation with carnitine can enhance fatty acid oxidation and reduce lipid accumulation in muscle cells, thereby improving metabolic health.

Beyond its metabolic benefits, (±)-Carnitine chloride has also shown promise in neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) found that carnitine supplementation can protect neurons from oxidative damage and improve cognitive function in animal models of Alzheimer's disease. These findings suggest that (±)-Carnitine chloride may have neuroprotective properties that could be harnessed for therapeutic purposes.

In the realm of sports nutrition, (±)-Carnitine chloride has gained attention for its potential to enhance athletic performance. Studies have shown that carnitine supplementation can increase the availability of fatty acids for energy production during exercise, leading to improved endurance and reduced muscle fatigue. A meta-analysis published in the Journal of the International Society of Sports Nutrition concluded that carnitine supplementation can significantly enhance aerobic capacity and delay the onset of fatigue in athletes.

The safety profile of (±)-Carnitine chloride is well-established, with numerous clinical trials demonstrating its tolerability at recommended dosages. However, it is important to note that excessive intake can lead to gastrointestinal side effects such as nausea and diarrhea. Therefore, it is advisable to follow recommended guidelines and consult healthcare professionals before starting any supplementation regimen.

In conclusion, (±)-Carnitine chloride (CAS No. 461-05-2) is a multifaceted compound with a wide range of applications in both research and clinical settings. Its ability to enhance metabolic function, protect against oxidative stress, and improve cognitive performance makes it a valuable tool for advancing our understanding of various biological processes and developing new therapeutic strategies. As ongoing research continues to uncover new insights into its mechanisms of action, the potential applications of (±)-Carnitine chloride are likely to expand even further.